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Compound of Interest

Compound Name:
Ethyl 3,4-Dihydroxybenzoate-

13C3

Cat. No.: B13831865 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to understanding and calculating the molecular weight

of Ethyl 3,4-Dihydroxybenzoate isotopically labeled with three Carbon-13 atoms (Ethyl 3,4-
Dihydroxybenzoate-13C3).

Introduction
Ethyl 3,4-dihydroxybenzoate, an organic compound with the molecular formula C9H10O4, is

known for its antioxidant properties.[1][2] Isotopic labeling, the practice of replacing an atom

with one of its isotopes, is a common technique in analytical chemistry and drug development

to trace the metabolic fate of compounds. In this guide, we focus on the specific case where

three Carbon-12 atoms in the Ethyl 3,4-dihydroxybenzoate molecule are substituted with

Carbon-13 isotopes. This substitution results in a molecule with a higher molecular weight,

which can be distinguished from the unlabeled compound by mass spectrometry.

Data Presentation: Molecular Weight Comparison
The following table summarizes the molecular weights of the standard (unlabeled) Ethyl 3,4-

Dihydroxybenzoate and its Carbon-13 labeled analogue.
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Compound Molecular Formula Molecular Weight ( g/mol )

Ethyl 3,4-Dihydroxybenzoate C9H10O4 182.17

Ethyl 3,4-Dihydroxybenzoate-

13C3
¹³C₃C₆H₁₀O₄ 185.18

Methodology for Molecular Weight Calculation
The calculation of the molecular weight for Ethyl 3,4-Dihydroxybenzoate-13C3 is a

straightforward process based on the principles of atomic mass.

3.1 Standard Molecular Weight Determination

The molecular formula for Ethyl 3,4-Dihydroxybenzoate is C9H10O4.[1][2][3][4][5] The standard

molecular weight is calculated by summing the atomic weights of its constituent atoms. The

accepted molecular weight for this compound is approximately 182.17 g/mol .[1][2][3][4][5][6][7]

3.2 Isotopic Substitution Calculation

The "-13C3" designation signifies that three of the nine carbon atoms in the molecule are the

Carbon-13 (¹³C) isotope, while the remaining six are the most common Carbon-12 (¹²C)

isotope.

Step 1: Identify Atomic Masses. The atomic mass of a Carbon-12 atom is defined as exactly

12.0000 atomic mass units (amu).[8][9] The atomic mass of a Carbon-13 atom is

approximately 13.00335 amu.[10][11][12]

Step 2: Calculate the Mass Difference per Atom. The difference in mass between one ¹³C

atom and one ¹²C atom is: 13.00335 amu - 12.0000 amu = 1.00335 amu

Step 3: Calculate the Total Mass Increase. For the substitution of three carbon atoms, the

total increase in mass is: 3 * 1.00335 amu = 3.01005 amu

Step 4: Determine the Final Molecular Weight. The molecular weight of the labeled

compound is the sum of the standard molecular weight and the total mass increase from

isotopic labeling: 182.17 g/mol + 3.01005 g/mol ≈ 185.18 g/mol
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Visualization of Calculation Workflow
The logical flow of the molecular weight calculation is depicted in the following diagram.

Standard Molecular Weight
of Ethyl 3,4-Dihydroxybenzoate

(C9H10O4)
182.17 g/mol

Final Molecular Weight of
Ethyl 3,4-Dihydroxybenzoate-¹³C₃

(182.17 + 3.01005)
185.18 g/mol

Atomic Mass of ¹²C
12.0000 amu

Calculate Mass Difference
per Atom
(¹³C - ¹²C)

1.00335 amu

Atomic Mass of ¹³C
13.00335 amu

Calculate Total Mass Increase
for 3 Atoms

(3 * 1.00335 amu)
3.01005 amu

Multiply by 3

Add to Standard MW

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of the labeled compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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